7-Amino-1,4-dimethyl-1H-indole-3-carbonitrile

• Molecular Formula: C11H11N3
• Molecular Weight: 185.22 g/mol
• IUPAC Name: 7-amino-1,4-dimethylindole-3-carbonitrile
• InChI: InChI=1S/C11H11N3/c1-7-3-4-9(13)11-10(7)8(5-12)6-14(11)2/h3-4,6H,13H2,1-2H3
• InChI Key: TZMGOEREMJSOHO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CN(C2=C(C=C1)N)C)C#N

Description

7-Amino-1,4-dimethyl-1H-indole-3-carbonitrile is a compound belonging to the indole family, which is known for its diverse biological activities and significant role in medicinal chemistry. Indole derivatives are widely studied due to their presence in various natural products and their potential therapeutic applications .

Preparation Methods

The synthesis of 7-Amino-1,4-dimethyl-1H-indole-3-carbonitrile can be achieved through several synthetic routes. Industrial production methods often utilize similar synthetic routes but are optimized for large-scale production with considerations for cost, yield, and environmental impact .

Chemical Reactions Analysis

7-Amino-1,4-dimethyl-1H-indole-3-carbonitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding oxo derivatives.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of reduced indole derivatives.

Substitution: The amino and cyano groups in the compound make it susceptible to nucleophilic substitution reactions, where common reagents include alkyl halides and acyl chlorides.

Scientific Research Applications

7-Amino-1,4-dimethyl-1H-indole-3-carbonitrile has a wide range of scientific research applications:

Chemistry: It serves as a precursor for the synthesis of various heterocyclic compounds and is used in multicomponent reactions to generate complex molecules.

Biology: The compound exhibits biological activities such as antimicrobial, anticancer, and anti-inflammatory properties, making it a valuable candidate for drug development.

Medicine: Due to its biological activities, it is studied for potential therapeutic applications in treating diseases like cancer, infections, and inflammatory conditions.

Industry: The compound is used in the development of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 7-Amino-1,4-dimethyl-1H-indole-3-carbonitrile involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in cancer cell proliferation, thereby exhibiting anticancer properties .

Comparison with Similar Compounds

7-Amino-1,4-dimethyl-1H-indole-3-carbonitrile can be compared with other indole derivatives such as:

1H-Indole-3-carbaldehyde: Known for its role in multicomponent reactions and synthesis of biologically active molecules.

Indole-3-acetic acid: A plant hormone with diverse biological activities.

4,7-Dimethylindole: Another indole derivative with unique chemical properties and applications.

The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct chemical and biological properties, making it a valuable compound for various research and industrial applications.